1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H24N2O2/c1-15-8-9-19(16(2)14-15)22-20(24)17-10-12-23(13-11-17)21(25)18-6-4-3-5-7-18/h3-9,14,17H,10-13H2,1-2H3,(H,22,24)
• InChI Key: YVZYRUSRCIMULM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3)C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide, also known as BDPC, is a synthetic compound that belongs to the piperidine family. It is a potent psychoactive substance that has been widely used in scientific research for its ability to stimulate the central nervous system. BDPC is a Schedule I controlled substance in the United States, and its use is strictly regulated.

Mechanism of Action

1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide acts as a selective dopamine and norepinephrine reuptake inhibitor. It binds to the transporters that are responsible for reabsorbing these neurotransmitters into the presynaptic neuron, preventing their reuptake and leading to an increase in extracellular dopamine and norepinephrine levels. This increase in neurotransmitter levels is thought to be responsible for the psychoactive effects of 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide.
Biochemical and Physiological Effects
1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide has been shown to produce a range of biochemical and physiological effects, including increased locomotor activity, hyperthermia, and anxiogenic effects. It has also been shown to increase heart rate and blood pressure, which may be related to its effects on the sympathetic nervous system.

Advantages and Limitations for Lab Experiments

1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide has several advantages as a research tool. It is a potent and selective dopamine and norepinephrine reuptake inhibitor, which allows researchers to study the effects of these neurotransmitters on behavior and cognition. However, 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide is a controlled substance, and its use is strictly regulated. Researchers must obtain the necessary permits and follow strict protocols to ensure the safety of their experiments.

Future Directions

There are several future directions for research on 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide. One area of interest is the development of new psychoactive substances that are based on the structure of 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide. These substances may have similar effects on the central nervous system but may be less potent or have fewer side effects. Another area of interest is the study of the long-term effects of 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide on the brain and behavior. This research may help to identify potential risks associated with the use of 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide and other psychoactive substances. Finally, research on the use of 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide as a therapeutic agent for psychiatric disorders may lead to the development of new treatments for these conditions.

Synthesis Methods

1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide is synthesized from 2,4-dimethylphenylacetonitrile and piperidine-4-carboxylic acid. The reaction is carried out in the presence of a reducing agent such as lithium aluminum hydride, and the product is purified using column chromatography. The yield of 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide is typically around 50%.

Scientific Research Applications

1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide has been used in scientific research to study the central nervous system. It has been shown to stimulate the release of dopamine and norepinephrine, which are neurotransmitters that play a role in mood, motivation, and attention. 1-benzoyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide has also been used to study the effects of psychoactive substances on behavior and cognition.